6-Benzyl-6-azacholestan-7-one
6-Benzyl-6-azacholestan-7-one
Brand Name:
Vulcanchem
CAS No.:
16373-56-1
VCID:
VC0101870
InChI:
InChI=1S/C33H51NO/c1-23(2)12-11-13-24(3)26-17-18-27-30-28(19-21-32(26,27)4)33(5)20-10-9-16-29(33)34(31(30)35)22-25-14-7-6-8-15-25/h6-8,14-15,23-24,26-30H,9-13,16-22H2,1-5H3/t24-,26-,27+,28+,29?,30+,32-,33-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)N(C4C3(CCCC4)C)CC5=CC=CC=C5)C
Molecular Formula:
C33H51NO
Molecular Weight:
477.777
6-Benzyl-6-azacholestan-7-one
CAS No.: 16373-56-1
Main Products
VCID: VC0101870
Molecular Formula: C33H51NO
Molecular Weight: 477.777
| CAS No. | 16373-56-1 |
|---|---|
| Product Name | 6-Benzyl-6-azacholestan-7-one |
| Molecular Formula | C33H51NO |
| Molecular Weight | 477.777 |
| IUPAC Name | (1R,3aS,3bS,9aR,9bS,11aR)-5-benzyl-9a,11a-dimethyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,3b,5a,6,7,8,9,9b,10,11-dodecahydro-1H-cyclopenta[i]phenanthridin-4-one |
| Standard InChI | InChI=1S/C33H51NO/c1-23(2)12-11-13-24(3)26-17-18-27-30-28(19-21-32(26,27)4)33(5)20-10-9-16-29(33)34(31(30)35)22-25-14-7-6-8-15-25/h6-8,14-15,23-24,26-30H,9-13,16-22H2,1-5H3/t24-,26-,27+,28+,29?,30+,32-,33-/m1/s1 |
| Standard InChIKey | DAUBSRKMMQWJCY-IZVGJWAGSA-N |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)N(C4C3(CCCC4)C)CC5=CC=CC=C5)C |
| Synonyms | 6-Benzyl-6-azacholestan-7-one |
| Last Modified | Aug 20 2021 |
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